Cas no 2228349-62-8 (tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate
• CAS No: 2228349-62-8
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6221024
• PubChem ID: 165828077
• Update Time: 2025-10-23

tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate
• tert-butyl N-[4-methoxy-2-(piperazin-1-yl)phenyl]carbamate
• 2228349-62-8
• EN300-1892134

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(20)18-13-6-5-12(21-4)11-14(13)19-9-7-17-8-10-19/h5-6,11,17H,7-10H2,1-4H3,(H,18,20)
• InChI Key： VOXIHKAIXKAMDK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1N1CCNCC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate (CAS No. 2228349-62-8)

tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate, with the CAS number 2228349-62-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both piperazine and methoxy functional groups in its structure makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and inflammatory disorders.

The compound's unique structure, featuring a tert-butyl carbamate group and a piperazine ring, contributes to its stability and reactivity under various conditions. This makes it an ideal candidate for medicinal chemistry applications, where precise control over molecular interactions is crucial. Recent studies have explored its potential as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in the field of precision medicine. Given the growing demand for small-molecule drugs, tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate is increasingly being investigated for its ability to enhance drug efficacy and reduce side effects.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Researchers often search for optimized protocols to produce high-purity tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate with minimal byproducts. Advances in green chemistry have also sparked interest in developing environmentally friendly synthesis techniques for this compound, aligning with the global push toward sustainable pharmaceutical manufacturing. Additionally, its solubility and stability profiles are critical parameters for formulators aiming to incorporate it into drug delivery systems.

Another area of interest is the compound's potential role in neuropharmacology. The piperazine moiety is a common feature in many CNS-active drugs, and its inclusion in tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate has led to speculation about its applicability in treating conditions like anxiety and depression. While preclinical data is still emerging, the compound's structure-activity relationship (SAR) is being meticulously analyzed to unlock its full therapeutic potential. This aligns with the broader trend of computational drug design, where in silico tools are used to predict biological activity before lab synthesis.

From an industrial perspective, tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate is valued for its scalability and compatibility with high-throughput screening platforms. Companies specializing in contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of drug discovery teams worldwide. Its patent landscape is another topic of discussion, as intellectual property rights play a pivotal role in the commercialization of pharmaceutical intermediates. Understanding the legal status of this compound is essential for researchers aiming to avoid infringement while developing proprietary formulations.

In conclusion, tert-butyl N-4-methoxy-2-(piperazin-1-yl)phenylcarbamate (CAS No. 2228349-62-8) represents a promising candidate for advancing pharmaceutical science. Its multifaceted applications, from drug development to material science, underscore its importance in modern chemistry. As research continues to uncover new uses for this compound, it is likely to remain a focal point in both academic and industrial settings. For those seeking detailed technical data sheets or safety guidelines, consulting reputable chemical databases and peer-reviewed literature is highly recommended.